Cas no 1955530-62-7 (3-(3-Fluorophenyl)morpholine hydrochloride)

• Product Name: 3-(3-Fluorophenyl)morpholine hydrochloride
• CAS No: 1955530-62-7
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• MDL: MFCD30181271
• CID: 4631414
• PubChem ID: 122156773
• Update Time: 2025-11-02

3-(3-Fluorophenyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)morpholine hydrochloride
• AT22506
• 3-(3-FLUOROPHENYL)MORPHOLINE HCL
• 3-(3-fluorophenyl)morpholine;hydrochloride
• Z2526439794
• 3-(3-Fluorophenyl)morpholine hydrochloride

• MDL： MFCD30181271
• Inchi： 1S/C10H12FNO.ClH/c11-9-3-1-2-8(6-9)10-7-13-5-4-12-10;/h1-3,6,10,12H,4-5,7H2;1H
• InChI Key： GECCWVNVBPXBLQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C1COCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 21.3

Additional information on 3-(3-Fluorophenyl)morpholine hydrochloride

3-(3-Fluorophenyl)morpholine hydrochloride (CAS No. 1955530-62-7): A Comprehensive Overview

In the realm of pharmaceutical intermediates and fine chemicals, 3-(3-Fluorophenyl)morpholine hydrochloride (CAS No. 1955530-62-7) has emerged as a compound of significant interest. This fluorinated morpholine derivative plays a crucial role in modern drug discovery and development, particularly in the synthesis of novel therapeutic agents. With its unique chemical structure featuring both morpholine and fluorophenyl moieties, this compound offers versatile applications across multiple research domains.

The growing demand for fluorinated pharmaceutical intermediates has placed compounds like 3-(3-Fluorophenyl)morpholine HCl in the spotlight. Recent trends in medicinal chemistry show increased interest in fluorine-containing compounds due to their enhanced metabolic stability and bioavailability. As researchers explore new treatments for neurological disorders and other conditions, the importance of such specialized building blocks continues to rise in both academic and industrial settings.

From a chemical perspective, 3-(3-Fluorophenyl)morpholine hydrochloride exhibits several noteworthy characteristics. The morpholine ring contributes to the compound's water solubility and hydrogen bonding capacity, while the 3-fluorophenyl group introduces aromaticity and potential for π-π interactions. This combination makes it particularly valuable in drug design, where researchers frequently seek to optimize both polar and hydrophobic interactions with biological targets.

The synthesis and applications of 3-(3-Fluorophenyl)morpholine HCl have become hot topics in recent scientific literature. Many researchers are investigating its use as a key intermediate in the development of central nervous system (CNS) drugs, given the morpholine scaffold's prevalence in neurologically active compounds. The pharmaceutical industry's focus on precision medicine and targeted therapies has further amplified interest in such specialized chemical building blocks.

Quality control and analytical characterization of 3-(3-Fluorophenyl)morpholine hydrochloride represent another area of significant attention. Advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets stringent purity standards required for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in drug development has made proper characterization of intermediates like this even more critical.

Market dynamics for fluorinated pharmaceutical intermediates show steady growth, with 3-(3-Fluorophenyl)morpholine HCl maintaining a stable position in the research chemical sector. The compound's availability from specialized suppliers, coupled with its relatively straightforward scale-up potential, makes it attractive for both small-scale academic research and larger industrial applications. Current pricing trends reflect the compound's niche status and the technical expertise required for its production.

Storage and handling recommendations for 3-(3-Fluorophenyl)morpholine hydrochloride follow standard protocols for similar organic salts. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment are recommended when working with this material, as with all fine chemicals.

Future research directions involving 3-(3-Fluorophenyl)morpholine hydrochloride are likely to focus on expanding its utility in drug discovery programs. The compound's structural features make it particularly interesting for development of GPCR-targeting drugs and kinase inhibitors, two areas experiencing rapid growth in pharmaceutical research. Additionally, its potential use in PET tracer development is being explored, leveraging the fluorine atom for radiolabeling applications.

For researchers considering 3-(3-Fluorophenyl)morpholine HCl for their projects, several practical considerations should be noted. The compound's solubility profile makes it suitable for various reaction conditions, though its hydrochloride salt form may require adjustment of pH in certain applications. Synthetic methodologies employing this intermediate continue to evolve, with recent literature reporting improved yields and selectivity in key transformations.

In conclusion, 3-(3-Fluorophenyl)morpholine hydrochloride (CAS No. 1955530-62-7) represents a valuable tool in modern medicinal chemistry and drug development. Its unique combination of structural features, coupled with the growing importance of fluorinated compounds in pharmaceutical research, ensures its continued relevance in scientific investigations. As research into targeted therapies advances, compounds like this will likely play increasingly important roles in the discovery of new therapeutic agents.